Cas no 1006993-51-6 (4-Chloro-1-ethyl-3-nitro-1H-pyrazole)

4-Chloro-1-ethyl-3-nitro-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with chloro, nitro, and ethyl functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and nitro groups enhance electrophilic properties, facilitating further functionalization, while the ethyl group contributes to solubility and stability. Its well-defined molecular framework makes it valuable for constructing complex molecules in medicinal chemistry and material science applications. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in synthetic pathways. Its purity and consistency are critical for reproducible results in research and industrial processes.

4-Chloro-1-ethyl-3-nitro-1H-pyrazole structure

1006993-51-6 structure

Product Name:4-Chloro-1-ethyl-3-nitro-1H-pyrazole

CAS No:1006993-51-6

MF:C₅H₆ClN₃O₂

MW:175.573039531708

MDL:MFCD08559072

CID:5214597

PubChem ID:19576800

Update Time:2026-03-06

4-Chloro-1-ethyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1-ethyl-3-nitro-1H-pyrazole
- MDL： MFCD08559072
- Inchi： 1S/C5H6ClN3O2/c1-2-8-3-4(6)5(7-8)9(10)11/h3H,2H2,1H3
- InChI Key： SBVDGHFCPWPZQO-UHFFFAOYSA-N
- SMILES： N1(CC)C=C(Cl)C([N+]([O-])=O)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2

4-Chloro-1-ethyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1074047-10g	4-Chloro-1-ethyl-3-nitro-1h-pyrazole	1006993-51-6	95%	10g	$4111.0	2024-04-26
Enamine	EN300-231292-0.05g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	0.05g	$94.0	2024-06-20
Enamine	EN300-231292-0.1g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	0.1g	$140.0	2024-06-20
Enamine	EN300-231292-0.25g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	0.25g	$200.0	2024-06-20
Enamine	EN300-231292-0.5g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	0.5g	$374.0	2024-06-20
Enamine	EN300-231292-1.0g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	1.0g	$499.0	2024-06-20
Enamine	EN300-231292-2.5g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	2.5g	$978.0	2024-06-20
Enamine	EN300-231292-5.0g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	5.0g	$1448.0	2024-06-20
Enamine	EN300-231292-10.0g	4-chloro-1-ethyl-3-nitro-1H-pyrazole	1006993-51-6	95%	10.0g	$2146.0	2024-06-20
Ambeed	A1074047-1g	4-Chloro-1-ethyl-3-nitro-1h-pyrazole	1006993-51-6	95%	1g	$312.0	2023-03-02